Cas no 504407-92-5 (Pyrimidine, 2-diazenyl-(9ci))
Pyrimidine, 2-diazenyl-(9ci) structure
Product Name:Pyrimidine, 2-diazenyl-(9ci)
CAS No:504407-92-5
MF:C4H4N4
MW:108.101359367371
CID:2184604
PubChem ID:12058275
Update Time:2025-04-21
Pyrimidine, 2-diazenyl-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-diazenyl-(9ci)
- SCHEMBL147297
- 504407-92-5
- Pyrimidine, 2-diazenyl-
- DB-278349
-
- Inchi: 1S/C4H4N4/c5-8-4-6-2-1-3-7-4/h1-3,5H
- InChI Key: DUYACIYHYFIKBQ-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1N=N
Computed Properties
- Exact Mass: 108.043596145Da
- Monoisotopic Mass: 108.043596145Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 76.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62Ų
Pyrimidine, 2-diazenyl-(9ci) Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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